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4-tert-Octylphenol-glucuronide 4-tert-Octylphenol-glucuronide
Brand Name: Vulcanchem
CAS No.: 309257-29-2
VCID: VC0144647
InChI: InChI=1S/C20H30O7/c1-4-5-6-11-20(2,3)12-7-9-13(10-8-12)26-19-16(23)14(21)15(22)17(27-19)18(24)25/h7-10,14-17,19,21-23H,4-6,11H2,1-3H3,(H,24,25)/t14-,15-,16+,17-,19?/m0/s1
SMILES: CCCCCC(C)(C)C1=CC=C(C=C1)OC2C(C(C(C(O2)C(=O)O)O)O)O
Molecular Formula: C20H30O7
Molecular Weight: 382.453

4-tert-Octylphenol-glucuronide

CAS No.: 309257-29-2

Reference Standards

VCID: VC0144647

Molecular Formula: C20H30O7

Molecular Weight: 382.453

4-tert-Octylphenol-glucuronide - 309257-29-2

CAS No. 309257-29-2
Product Name 4-tert-Octylphenol-glucuronide
Molecular Formula C20H30O7
Molecular Weight 382.453
IUPAC Name (2S,3S,4S,5R)-3,4,5-trihydroxy-6-[4-(2-methylheptan-2-yl)phenoxy]oxane-2-carboxylic acid
Standard InChI InChI=1S/C20H30O7/c1-4-5-6-11-20(2,3)12-7-9-13(10-8-12)26-19-16(23)14(21)15(22)17(27-19)18(24)25/h7-10,14-17,19,21-23H,4-6,11H2,1-3H3,(H,24,25)/t14-,15-,16+,17-,19?/m0/s1
Standard InChIKey MRHKHAFZXQHFRK-OOHXRKOZSA-N
SMILES CCCCCC(C)(C)C1=CC=C(C=C1)OC2C(C(C(C(O2)C(=O)O)O)O)O
Synonyms β-D-Glucopyranosiduronic acid 4-(1,1,3,3-Tetramethylbutyl)phenyl
Last Modified Aug 20 2021
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